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Compound of Interest

Compound Name: Amodiaquine-d10

Cat. No.: B563043 Get Quote

This technical guide provides essential information on Amodiaquine-d10, a deuterated analog

of the antimalarial drug amodiaquine. It is primarily intended for researchers, scientists, and

drug development professionals utilizing Amodiaquine-d10 as an internal standard in

quantitative bioanalytical methods.

Core Compound Data
Amodiaquine-d10 is a stable isotope-labeled form of amodiaquine, which is crucial for

achieving high accuracy and precision in mass spectrometry-based quantification assays.

Parameter Value References

CAS Number 1189449-70-4 [1][2][3][4]

Molecular Formula C₂₀H₁₂D₁₀ClN₃O [1]

Molecular Weight 365.9 g/mol [4]

Synonyms
Camoquine-d10, Flavoquine-

d10

Primary Application

Internal standard for

amodiaquine quantification by

GC- or LC-MS
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Experimental Protocols: Quantification of
Amodiaquine using Amodiaquine-d10
Amodiaquine-d10 is extensively used as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods to quantify amodiaquine and its active

metabolite, N-desethylamodiaquine, in biological matrices such as human plasma and dried

blood spots.[1][2]

Sample Preparation
The choice of sample preparation technique is critical for removing interfering substances from

the biological matrix. Common methods include:

Solid Phase Extraction (SPE): This technique is employed for its efficiency in cleaning up

complex samples.

Supported Liquid Extraction (SLE): This high-throughput method is advantageous for

processing large numbers of samples.[2][5]

Protein Precipitation: While a simpler method, it may lead to ion suppression in the MS

analysis due to residual matrix components.

Chromatographic Separation
Liquid chromatography is used to separate amodiaquine and its metabolites from other

components before detection by mass spectrometry.

Columns: Reversed-phase columns, such as Hypersil Gold (100 mm × 4.6 mm, 5 µm) or

Zorbax SB-CN (50 mm × 4.6 mm, 3.5 µm), are commonly used.[2]

Mobile Phase: A typical mobile phase consists of a mixture of an organic solvent (e.g.,

acetonitrile) and an aqueous buffer (e.g., 2.0 mM ammonium formate with a pH of 2.5).

Mass Spectrometric Detection
A triple quadrupole mass spectrometer with an electrospray ionization (ESI) interface is

frequently used for the detection and quantification of amodiaquine. The instrument is operated

in selected reaction monitoring (SRM) mode to enhance selectivity and sensitivity.
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Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the quantification of

amodiaquine in a biological sample using Amodiaquine-d10 as an internal standard.
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Caption: Bioanalytical workflow for amodiaquine quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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